1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol

• IUPAC Name: 3,4-dihydro-2H-chromen-3-yl-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H24N2O3/c1-15-6-7-19(22-13-15)21(25)8-10-23(11-9-21)20(24)17-12-16-4-2-3-5-18(16)26-14-17/h2-7,13,17,25H,8-12,14H2,1H3
• InChI Key: XYQIVBZHJIITPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)C(=O)C3CC4=CC=CC=C4OC3)O
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, including cyclization processes to form the chromene and piperidine frameworks. For example, Piperidine-mediated [3 + 3] cyclization has been developed for the synthesis of chromeno[2,3-b]pyridine derivatives, indicating a method that might be relevant for synthesizing the target compound (Zhang et al., 2021).

Molecular Structure Analysis

The molecular and crystal structures of similar compounds have been determined by X-ray diffraction analysis, highlighting the role of hydrogen bonds in the molecular packing of crystals. This type of analysis is crucial for understanding the conformational flexibility and potential intermolecular interactions of the compound (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Chemical reactions involving compounds with chromene and piperidine structures often explore the formation of novel derivatives through functionalization or ring transformation processes. The regio- and stereoselective addition of aminoenones to chromenes, for example, demonstrates the chemical reactivity and potential for generating diverse molecules (Korotaev et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. Studies on related compounds have shown that molecular association and hydrogen-bonded associates play a significant role in determining these properties (Kuleshova & Khrustalev, 2000).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, are essential for understanding how these compounds interact with other chemicals and biological systems. Synthesis and analysis of related compounds provide insights into these properties, as demonstrated in the synthesis of novel chromene-pyridine derivatives with potential antibacterial and antioxidant activities (Al-ayed, 2011).